Cas no 544455-79-0 (2-chloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyridine-3-carboxamide)

• Product Name: 2-chloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyridine-3-carboxamide
• CAS No: 544455-79-0
• MF: C₁₄H₁₀ClN₃O₃S₂
• MW: 367.830499172211
• CID: 5887465
• PubChem ID: 4110001
• Update Time: 2025-07-19

2-chloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)pyridine-3-carboxamide
• Z28180012
• EN300-18117586
• AKOS003287511
• 2-chloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyridine-3-carboxamide
• 544455-79-0

• Inchi： 1S/C14H10ClN3O3S2/c1-23(20,21)8-4-5-10-11(7-8)22-14(17-10)18-13(19)9-3-2-6-16-12(9)15/h2-7H,1H3,(H,17,18,19)
• InChI Key： LKTREFVLYISBTL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(NC1=NC2C=CC(=CC=2S1)S(C)(=O)=O)=O

Computed Properties

• Exact Mass: 366.9852112g/mol
• Monoisotopic Mass: 366.9852112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-chloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyridine-3-carboxamide

Research Briefing on 2-chloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyridine-3-carboxamide (CAS: 544455-79-0)

In recent years, the compound 2-chloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyridine-3-carboxamide (CAS: 544455-79-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzothiazole and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anti-inflammatory agents. The unique structural features of this compound, including the methanesulfonyl group and the chloro-substituted pyridine, contribute to its bioactivity and specificity.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 2-chloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyridine-3-carboxamide. One notable investigation demonstrated its efficacy as a selective inhibitor of certain protein kinases involved in inflammatory pathways. The study employed a combination of in vitro enzymatic assays and cell-based models to evaluate the compound's inhibitory activity and selectivity. Results indicated that the compound exhibited nanomolar potency against specific kinase targets, with minimal off-target effects, suggesting its potential as a lead candidate for further drug development.

Another area of research has explored the compound's role in modulating cellular signaling pathways associated with cancer progression. Preclinical studies using tumor cell lines revealed that 2-chloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyridine-3-carboxamide could induce apoptosis and inhibit proliferation in a dose-dependent manner. Mechanistic studies further identified the compound's ability to disrupt key oncogenic signaling cascades, providing a rationale for its potential use in targeted cancer therapies. These findings have spurred interest in optimizing the compound's pharmacokinetic properties to enhance its therapeutic index.

In addition to its kinase inhibitory properties, recent advancements have highlighted the compound's utility in chemical biology as a tool for probing protein-protein interactions. The benzothiazole scaffold, in particular, has been leveraged to design probes that can selectively bind to and modulate the activity of specific proteins. This application underscores the versatility of 2-chloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyridine-3-carboxamide beyond traditional drug discovery, opening new avenues for understanding complex biological systems.

Despite these promising developments, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Recent efforts have focused on synthesizing analogs of 2-chloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyridine-3-carboxamide to improve its drug-like properties while retaining its bioactivity. Preliminary data from these studies suggest that modifications to the methanesulfonyl group or the pyridine ring can significantly influence the compound's pharmacokinetic profile.

In conclusion, 2-chloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyridine-3-carboxamide (CAS: 544455-79-0) represents a compelling case study in the intersection of chemical biology and pharmaceutical research. Its multifaceted bioactivity, combined with its potential for further optimization, positions it as a valuable candidate for both therapeutic development and chemical probe design. Future research should prioritize addressing the remaining challenges to fully realize its clinical potential, while also exploring novel applications in other disease contexts.